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Compound of Interest

Compound Name: Diheptyl phthalate-d4

Cat. No.: B568791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

Diheptyl phthalate-d4, a deuterated form of Diheptyl phthalate. This information is critical for

its application in various research and development settings, particularly in studies requiring

isotopic labeling for tracking and quantification.

Core Physical and Chemical Properties
Diheptyl phthalate-d4 is structurally similar to its non-deuterated counterpart, with four

deuterium atoms replacing hydrogen atoms on the benzene ring. This substitution results in a

slight increase in molecular weight but generally has a minimal impact on its bulk physical

properties. The data presented below has been compiled from various sources, with properties

of the non-deuterated form included for comparative reference where direct data for the

deuterated compound is limited.
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Property Value
Source
(Diheptyl
phthalate-d4)

Value (Diheptyl
phthalate)

Source
(Diheptyl
phthalate)

Molecular

Formula
C₂₂H₃₀D₄O₄ [1][2] C₂₂H₃₄O₄ [3][4]

Molecular Weight 366.53 g/mol [1][5][6] 362.5 g/mol [3]

CAS Number 358731-41-6 [1][2][5] 3648-21-3 [4][7]

Appearance
Neat / Colorless

Liquid
[1]

Colorless white

liquid / Odorless
[3][4]

Melting Point - < -40 °C [4][8][9]

Boiling Point -
360 °C (at 760

Torr)
[3][4][7][8]

195 °C (at 0.04

mmHg)
[9][10]

Density - ~0.99 g/cm³ [4][7][8]

Solubility -
Low solubility in

water (0.01%)
[3][4][11]

Soluble in many

organic solvents

and oils

[3][11]

Experimental Protocols for Physical
Characterization
Accurate determination of physical properties is fundamental to the characterization of any

chemical substance. The following section outlines the general methodologies for measuring

the key physical constants of liquid organic compounds like Diheptyl phthalate-d4.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a receiving flask, and a thermometer placed so that the top of the bulb is

level with the bottom of the side-arm of the distillation flask.

Sample Preparation: A small volume of Diheptyl phthalate-d4, along with a few boiling

chips to ensure smooth boiling, is placed in the distillation flask.[12]

Heating: The flask is gently heated. As the liquid boils, the vapor rises, is condensed, and

collects in the receiving flask.

Measurement: The temperature is recorded when it becomes constant, which indicates that

the vapor of the pure substance is in thermal equilibrium with the liquid. This constant

temperature is the boiling point.[4]

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Gravimetric Method using a Pycnometer or Micropycnometer

Apparatus: A pycnometer, which is a flask with a specific, accurately known volume, is used.

[13]

Measurement of Empty Mass: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately weighed.[13]

Measurement with Sample: The pycnometer is filled with Diheptyl phthalate-d4, ensuring

no air bubbles are present. The mass of the filled pycnometer is then measured.

Measurement with a Reference Liquid: The process is repeated with a reference liquid of

known density, typically deionized water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b568791?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-09/documents/method_606_1984.pdf
https://alameda.edu/wp-content/uploads/2023/08/Chem-1A-Exp.-2-Using-Physical-Properties-to-ID-an-Unknown-LIquid.pdf
https://www.chem21labs.com/labfiles/lee_gl06_lab.pdf
https://www.chem21labs.com/labfiles/lee_gl06_lab.pdf
https://www.benchchem.com/product/b568791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: The density of the sample is calculated using the formula: Density = (mass of

sample / mass of water) * density of water[9]

Alternative Methodology: Buoyancy Method (Archimedes' Principle)

A sinker of a known volume is weighed in air and then weighed when submerged in the liquid

sample. The density of the liquid can be determined from the difference in these weights.[14]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Visual Method for Miscibility

Apparatus: A series of test tubes.

Procedure: A small, measured amount of Diheptyl phthalate-d4 is added to a test tube

containing a specific volume of a solvent (e.g., water, ethanol, hexane).[4]

Observation: The mixture is agitated vigorously. The liquids are considered miscible (soluble)

if they form a single, clear phase. If two distinct layers form, they are immiscible (insoluble).

[15]

Methodology: Quantitative Analysis for Low Solubility

For substances with low water solubility, a saturated solution is prepared and allowed to

equilibrate. The concentration of the dissolved phthalate in the aqueous phase is then

quantified using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) after

extraction.[16][17]

Compound Identification and Purity
Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for separating, identifying, and quantifying chemical

compounds.
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Sample Preparation: A dilute solution of Diheptyl phthalate-d4 in a suitable volatile solvent

(e.g., hexane or acetone) is prepared.[18]

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

Compounds are separated based on their boiling points and interactions with the column's

stationary phase.[11]

Detection and Identification: As the separated compounds exit the column, they enter the

mass spectrometer, which ionizes the molecules and separates them based on their mass-

to-charge ratio, producing a unique mass spectrum that allows for definitive identification.[7]

The retention time from the GC and the mass spectrum from the MS provide a high degree

of confidence in the identification and purity assessment of the compound.[7][11]

Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the physical characterization of a liquid

organic compound such as Diheptyl phthalate-d4.
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Workflow for the physical characterization of a liquid chemical.

This guide provides essential physical data and standard experimental methodologies for the

characterization of Diheptyl phthalate-d4. Adherence to these protocols will ensure the

generation of accurate and reproducible data, which is paramount for its effective use in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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